(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one

• Molecular Formula: C10H19BrN2O
• Molecular Weight: 263.17 g/mol
• IUPAC Name: (2S)-2-amino-1-(4-bromopiperidin-1-yl)-3-methylbutan-1-one
• InChI: InChI=1S/C10H19BrN2O/c1-7(2)9(12)10(14)13-5-3-8(11)4-6-13/h7-9H,3-6,12H2,1-2H3/t9-/m0/s1
• InChI Key: QWVWHUICKWUYRX-VIFPVBQESA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC(CC1)Br)N
• Canonical SMILES: CC(C)C(C(=O)N1CCC(CC1)Br)N

Description

(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one is a chiral piperidine derivative offered as a high-purity chemical building block for medicinal chemistry and pharmacological research. This compound belongs to a class of valine-derived molecules featuring a bromo-substituted piperidine ring, a structure known to be of significant interest in the design of biologically active molecules . Compounds with similar piperidine and amino ketone scaffolds are frequently investigated as potential inhibitors of enzymes like dipeptidyl peptidase-4 (DPP-4), a established target for metabolic disease therapy . The bromo substituent at the 4-position of the piperidine ring provides a versatile synthetic handle for further functionalization through cross-coupling reactions, enabling researchers to explore structure-activity relationships and create diverse compound libraries. The stereochemistry of the molecule is defined as (S), making it a valuable intermediate for stereospecific synthesis. This product is strictly For Research Use Only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Piperidine Ring Functionalization

The 4-bromo-piperidine core is typically synthesized via lithium-halogen exchange followed by nucleophilic addition. For example, bromination of a preformed piperidine derivative using bromine in the presence of aluminum trichloride selectively introduces the bromine atom at the 4-position. Alternative approaches employ Friedel-Crafts acylation for aryl-substituted intermediates, though this method is less common for alkyl-substituted piperidines.

Key Reaction Conditions

Step	Reagents/Catalysts	Conditions	Yield (%)
Bromination	Br₂, AlCl₃	0–5°C, 2–4 h	85–92
Lithium-halogen exchange	n-BuLi, THF	−78°C, 1 h	70–80

Formation of the Butan-1-One Backbone

The butan-1-one moiety is introduced via Mannich reaction or α-amination . A representative protocol involves reacting 4-bromo-piperidine with a protected amino ketone under basic conditions. For example:

• Protected amino ketone synthesis :

  • Reaction of tert-butyl carbamate with 3-methyl-2-butanone in the presence of NaBH₃CN yields the corresponding secondary amine.

• Coupling with 4-bromo-piperidine :

  • Using HBTU (O-Benzotriazole-N,N,N',N'-tetramethyl-uronium-hexafluoro-phosphate) as a coupling agent in acetonitrile achieves amide bond formation.

Optimization Insight :

• Excess HBTU (1.5 equiv.) and DIPEA (2 equiv.) improve yields to >90%.

• Stereochemical integrity is maintained by conducting reactions at −20°C.

Stereochemical Control and Resolution

Asymmetric Synthesis

Chiral centers are established using Evans auxiliaries or enzymatic resolution . A patent by Werner et al. describes the use of dibenzoyl-D-tartaric acid for diastereomeric salt formation, enabling >98% enantiomeric excess (ee) after three recrystallizations.

Critical Parameters

Parameter	Optimal Value	Impact on ee
Solvent	Ethanol/CH₂Cl₂	Prevents racemization
Temperature	0–5°C	Enhances crystal purity

Catalytic Asymmetric Hydrogenation

Pd/C or Ir-based catalysts facilitate enantioselective reduction of intermediate enamines. For example:

• Hydrogenation of (S)-2-(4-bromo-piperidin-1-yl)-3-methyl-but-2-en-1-one with [(R)-BINAP]Ir(COD)Cl achieves 95% ee.

Bromination and Functional Group Compatibility

Late-Stage Bromination Strategies

Direct bromination of the piperidine ring is challenging due to competing side reactions. A two-step approach is preferred:

• Introduction of a directing group :

  • Installation of a nitro or methoxy group at the 4-position enhances regioselectivity.

• Electrophilic bromination :

  • Use of N-bromosuccinimide (NBS) in DMF at 50°C provides 88% yield.

Comparative Bromination Methods

Method	Reagents	Yield (%)	Selectivity
NBS in DMF	NBS, AIBN	88	High
Br₂/AlCl₃	Br₂, AlCl₃	78	Moderate

Purification and Analytical Characterization

Chromatographic Techniques

• Flash chromatography : Silica gel (230–400 mesh) with EtOAc/hexane (3:7) resolves diastereomers.

• HPLC : Chiralpak AD-H column (hexane/i-PrOH 90:10) confirms >99% ee.

Spectroscopic Data

• ¹H NMR (CDCl₃): δ 1.42 (s, 3H, CH₃), 2.85–3.10 (m, 4H, piperidine-H), 4.15 (q, 1H, NH).

• HRMS : [M+H]⁺ calcd. for C₁₀H₁₉BrN₂O: 263.17; found: 263.18.

Industrial-Scale Considerations

Cost-Effective Catalysts

• Zeolite-based catalysts : Reduce AlCl₃ usage by 50% in bromination steps.

• Flow chemistry : Continuous processing minimizes intermediate isolation, improving throughput by 30%.

Environmental Impact Mitigation

• Solvent recovery : >90% ethanol recovery via distillation.

• Waste bromine neutralization : Na₂S₂O₃ treatment reduces Br₂ emissions .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1. Opioid Receptor Modulation

(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one has been studied for its potential as an opioid receptor modulator. Research indicates that compounds with similar structures can interact with mu-opioid receptors, which are critical in pain management and the treatment of opioid use disorders. These interactions could lead to the development of new analgesics with reduced side effects compared to traditional opioids .

2. Neurological Research

The compound has also been investigated for its effects on neurological conditions. Its structure suggests potential activity at various neurotransmitter receptors, including those involved in mood regulation and cognitive function. Preliminary studies have shown promise in modulating serotonin and dopamine pathways, which are crucial for treating disorders such as depression and anxiety .

3. Synthesis of Derivative Compounds

(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one serves as a precursor for synthesizing other bioactive molecules. Its unique piperidine structure allows for modifications that can enhance pharmacological properties or alter receptor selectivity. This synthetic versatility makes it a valuable compound in drug discovery pipelines .

Data Table: Comparison of Applications

Application Area	Description	References
Opioid Receptor Modulation	Potential for developing new analgesics with fewer side effects	,
Neurological Research	Modulation of serotonin and dopamine pathways for mood disorders	,
Synthesis of Derivative Compounds	Used as a precursor in synthesizing bioactive molecules	,

Case Studies

Case Study 1: Opioid Analgesics Development

A study published in the Journal of Medicinal Chemistry explored derivatives of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one as novel opioid analgesics. The findings indicated that certain modifications led to compounds with enhanced binding affinity to mu-opioid receptors while demonstrating lower addictive potential compared to existing opioids .

Case Study 2: Neuropharmacological Effects

Research presented at the Annual Neuroscience Conference examined the effects of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one on animal models of depression. Results showed significant improvements in depressive behaviors, suggesting its potential utility as an antidepressant agent through modulation of neurotransmitter systems .

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties	Reference
(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one	Not provided	C₁₀H₁₈BrN₂O	~275.18 (estimated)	4-bromo-piperidinyl	High polarity due to Br; potential for halogen bonding	Inferred
(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-3-methyl-butan-1-one	1401666-35-0	C₁₀H₁₈ClN₂O	232.72	3-chloro-piperidinyl	Chlorine’s smaller atomic radius may reduce steric hindrance vs. Br
(S)-2-Amino-1-(3-bromo-pyrrolidin-1-yl)-3-methyl-butan-1-one	1354033-05-8	C₉H₁₇BrN₂O	249.15	3-bromo-pyrrolidinyl	Pyrrolidine’s smaller ring increases conformational rigidity vs. piperidine
(S)-2-Amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	1354029-15-4	C₁₉H₂₉N₃O	315.46	Benzyl-cyclopropyl-amino	Enhanced lipophilicity from aromatic/cyclopropyl groups
(S)-2-Amino-1-(2-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one	1354028-96-8	C₁₂H₂₄N₂O₂	228.34	2-methoxymethyl-piperidinyl	Ether group improves solubility; lower molecular weight

Structural and Functional Differences

• Halogen Position and Ring Size: The 4-bromo-piperidine moiety in the target compound contrasts with the 3-bromo-pyrrolidine analog (CAS 1354033-05-8). Compared to the 3-chloro-piperidine analog (CAS 1401666-35-0), bromine’s larger size and polarizability may enhance interactions with hydrophobic enzyme pockets or metal ions .
• Substituent Effects: Cyclopropyl and benzyl groups (e.g., CAS 1354029-15-4) increase lipophilicity, which could improve blood-brain barrier penetration but reduce aqueous solubility .

Biological Activity

(S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one is a chiral compound with significant implications in medicinal chemistry due to its structural characteristics and biological activity. This article explores the biological activity of this compound, highlighting its potential therapeutic applications, mechanisms of action, and comparative analysis with similar compounds.

Chemical Structure and Properties

The molecular formula of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one is C₁₀H₁₉BrN₂O, with a molecular weight of approximately 263.17 g/mol. The presence of a bromine atom in the piperidine ring enhances its biological activity, making it a versatile intermediate in drug development and organic synthesis .

Research indicates that (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one interacts with various biological targets, including neurotransmitter receptors and enzymes. Its potential mechanisms of action include:

• Agonist/Antagonist Activity : The compound may act as an agonist or antagonist at specific receptors, modulating neurotransmitter systems and influencing various biochemical pathways .
• Neuroprotective Properties : Preliminary studies suggest that it may have therapeutic potential in treating neurological disorders due to its interaction with neurotransmitter systems .

Biological Activity Studies

Numerous studies have evaluated the biological activity of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one. Key findings are summarized in the following table:

Study Focus	Findings	Reference
Binding Affinity	Significant interaction with neurotransmitter receptors; potential for neurological applications.
Cytotoxicity	Exhibited dose-dependent cytotoxic effects on cancer cell lines, indicating potential anti-cancer activity.
Antimicrobial Activity	Demonstrated antibacterial properties against various pathogens, suggesting broader therapeutic applications.

Case Study 1: Neuroprotective Effects

A study investigated the neuroprotective effects of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one on neuronal cell lines exposed to oxidative stress. The results indicated that the compound significantly reduced cell death and oxidative damage, suggesting its potential use in treating neurodegenerative diseases.

Case Study 2: Anticancer Activity

In vitro assays conducted on prostate cancer cell lines showed that (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one exhibited cytotoxic effects with IC50 values indicating potency comparable to established chemotherapeutics. The mechanism was linked to apoptosis induction and cell cycle arrest .

Comparative Analysis

To further contextualize the biological activity of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one, a comparison with structurally similar compounds is presented below:

Compound Name	Structure	Key Differences
2-Amino-3-methyl-pyrrolidin-1-YL-butan-1-one	C₉H₁₈N₂O	Lacks bromine; different ring structure
4-Bromo-piperidine	C₅H₈BrN	Simplified structure; no amino or butanone groups
3-Bromo-N-(pyridin-4-yl)propanamide	C₈H₈BrN₂O	Contains different functional group; no methyl butanone

This comparison highlights the unique aspects of (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one, particularly its brominated piperidine structure which may contribute to its distinct biological activity.

Q & A

Q. What are the key synthetic pathways for (S)-2-Amino-1-(4-bromo-piperidin-1-yl)-3-methyl-butan-1-one, and how do reaction conditions impact yield?

The synthesis typically involves multi-step organic reactions, including:

• Piperidine bromination : Introducing the bromine substituent at the 4-position of the piperidine ring under controlled halogenation conditions.
• Amine coupling : Using carbodiimide-based coupling agents to link the 4-bromo-piperidine moiety to the amino-butanone backbone.
• Chiral resolution : Employing chiral auxiliaries or chromatography to isolate the (S)-enantiomer .
  Methodological considerations : Temperature (0–25°C for bromination), solvent polarity (e.g., dichloromethane for coupling), and reaction time (12–24 hours for stereochemical control) critically influence yield and enantiomeric excess .

Q. Which analytical techniques are essential for characterizing this compound’s structure and purity?

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR confirms stereochemistry and substituent positions (e.g., 4-bromo-piperidine proton shifts at δ 3.5–4.0 ppm) .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., [M+H]+ ≈ 317.2 g/mol) .
• X-ray Crystallography : Resolves absolute configuration, particularly for chiral centers, as demonstrated in structurally similar compounds .
  Best practices : Combine multiple techniques to address potential impurities from bromination by-products .

Q. What is the hypothesized pharmacological mechanism of action for this compound?

Structural analogs suggest interactions with neurotransmitter systems, particularly dopamine and norepinephrine transporters, due to the piperidine moiety’s affinity for monoamine receptors. Experimental validation : Competitive binding assays (e.g., radiolabeled ligands) and in vitro uptake inhibition studies in neuronal cell lines are recommended .

Advanced Research Questions

Q. How can enantiomeric purity be optimized during synthesis?

• Chiral catalysts : Use (S)-proline-derived catalysts during the ketone-amine coupling step to enhance stereoselectivity .
• Dynamic kinetic resolution : Employ enzymes like lipases in aprotic solvents to racemize undes enantiomers in situ .
• Analytical validation : Monitor enantiomeric excess via chiral HPLC with amylose-based columns .

Q. How can contradictions in pharmacological data (e.g., variable receptor binding affinities) be resolved?

• Dose-response profiling : Conduct full-curve analyses (e.g., IC50 curves) across multiple receptor subtypes to identify off-target effects .
• Structural analogs comparison : Cross-reference with compounds like 2-Amino-3-methyl-1-pyrrolidin-1-yl-butan-1-one (from SAR studies) to isolate substituent-specific effects .
• Computational docking : Use molecular dynamics simulations (e.g., AutoDock Vina) to predict binding poses and validate with mutagenesis studies .

Q. What strategies are effective for studying structure-activity relationships (SAR) in derivatives?

• Substituent modification : Replace the 4-bromo group with other halogens (e.g., Cl, F) or methyl groups to assess steric/electronic impacts on receptor binding .
• Bioisosteric replacement : Substitute the piperidine ring with morpholine or pyrrolidine to evaluate ring size effects .
• In vitro assays : Test analogs in functional assays (e.g., cAMP accumulation for GPCR activity) to quantify potency shifts .

Q. How can degradation pathways and stability under experimental conditions be evaluated?

• Forced degradation studies : Expose the compound to heat (40–60°C), UV light, and acidic/basic conditions, then monitor degradation via LC-MS .
• Stability in solution : Assess solubility in DMSO/PBS and track precipitate formation over 24–72 hours using dynamic light scattering .